Cas no 2229287-03-8 (2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one
• CAS No: 2229287-03-8
• MF: C₁₀H₇F₂NO
• MW: 195.165489435196
• CID: 5968610
• PubChem ID: 165661411
• Update Time: 2025-06-08

2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one
• 2229287-03-8
• EN300-1969752

• Inchi： 1S/C10H7F2NO/c11-10(12)9(14)8-5-6-3-1-2-4-7(6)13-8/h1-5,10,13H
• InChI Key： HHBJFPRSWUKVBV-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC2C=CC=CC=2N1)=O)F

Computed Properties

• Exact Mass: 195.04957017g/mol
• Monoisotopic Mass: 195.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 32.9Ų

Additional information on 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2229287-03-8 and Product Name: 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one

2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one (CAS No. 2229287-03-8) is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of indole derivatives, which are well-known for their broad spectrum of biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of fluorine atoms in the molecule enhances its metabolic stability and binding affinity to biological targets, making it a promising candidate for drug development.

The indole moiety in 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one is a key pharmacophore that interacts with various enzymes and receptors in the body. Recent studies have highlighted the importance of fluorinated indole derivatives in modulating enzyme activity, particularly in the context of cytochrome P450 enzymes, which play a crucial role in drug metabolism. The fluorine atoms at the 2-position of the ethanone group contribute to the compound's lipophilicity, facilitating its absorption and distribution across biological membranes.

One of the most compelling aspects of 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. Researchers have been exploring its utility in generating novel scaffolds for small-molecule drugs. For instance, recent advances in medicinal chemistry have demonstrated that fluorinated indole derivatives can be effectively incorporated into kinase inhibitors, which are widely used to treat cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atoms enhances the binding affinity of these compounds to their target kinases, leading to improved therapeutic efficacy.

The fluorine atoms in 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one also contribute to its resistance against metabolic degradation. This property is particularly valuable in drug design, as it ensures that the active pharmaceutical ingredient remains stable within the body for a longer duration, thereby increasing its bioavailability and therapeutic window. In contrast to non-fluorinated analogs, this compound exhibits greater stability under physiological conditions, making it a more reliable candidate for clinical applications.

Recent preclinical studies have begun to unravel the pharmacological profile of 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one. These studies have shown that it exhibits potent inhibitory activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Specifically, researchers have observed that this compound can modulate the activity of cyclin-dependent kinases (CDKs), which are essential regulators of the cell cycle. By inhibiting CDK activity, 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one may induce cell cycle arrest and promote apoptosis in cancer cells.

In addition to its anticancer potential, 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one has shown promise in treating neurological disorders. The indole scaffold is known to interact with neurotransmitter receptors such as serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive function. Preliminary studies suggest that this compound may enhance serotonin signaling by binding to specific 5-HT receptor subtypes. This mechanism could make it a valuable therapeutic agent for conditions such as depression and anxiety disorders.

The synthesis of 2,2-difluoro-1-(1H-indol-2-yl)ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the fluorine atoms at the desired positions while maintaining regioselectivity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the indole moiety and incorporating fluorine substituents efficiently.

The pharmacokinetic properties of CAS No. 2229287-03-8 are another area of active investigation. Studies have demonstrated that this compound exhibits favorable oral bioavailability and distributes widely throughout various tissues upon administration. This broad distribution suggests that it may reach therapeutic levels in multiple organs simultaneously, potentially enhancing its overall efficacy as a drug candidate.

As research continues to evolve, new applications for florinated indole derivatives like CAS No. 2229287-03-8 are likely to emerge. The growing interest in structure-based drug design has prompted researchers to explore novel ways to exploit the unique properties of fluorine-containing compounds. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify new derivatives with enhanced pharmacological profiles.

The industrial production of CAS No. 2229287-03-8 is also gaining traction due to its potential commercial value. Pharmaceutical companies are investing in scalable synthetic routes that can produce this compound at an industrial scale while maintaining high purity standards. These efforts are essential for translating preclinical findings into clinical trials and ultimately bringing new therapies based on this compound to market.

In conclusion,CAS No 2229287 - 03 - 8, or more specifically referred as "Product Name: 22 ,22 - difluoro - 11 -( H - indol - 21 - yl ) ethane -11 - one", stands out as a versatile intermediate with significant therapeutic potential across multiple disease areas including oncology , neurology ,and inflammation . Its unique structural features , combined with favorable pharmacokinetic properties , make it an attractive candidate for further development . As ongoing research continues to uncover new applications , this compound is poised play an important role future drug discovery efforts .